Cas no 794461-88-4 (Carbamimidothioic acid,2-methyl-4-quinolinyl ester)

• Product Name: Carbamimidothioic acid,2-methyl-4-quinolinyl ester
• CAS No: 794461-88-4
• MF: C₁₁H₁₁N₃S
• MW: 217.290140390396
• CID: 556342
• PubChem ID: 45097540
• Update Time: 2025-04-19

Carbamimidothioic acid,2-methyl-4-quinolinyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid,2-methyl-4-quinolinyl ester
• Carbamimidothioic acid, 2-methyl-4-quinolinyl ester (9CI)
• (2-methylquinolin-4-yl) carbamimidothioate
• 2-Methyl-4-quinolinyl carbamimidothioate
• 794461-88-4
• DTXSID80667610
• 2-Methylquinolin-4-yl carbamimidothioate

• Inchi： 1S/C11H11N3S/c1-7-6-10(15-11(12)13)8-4-2-3-5-9(8)14-7/h2-6H,1H3,(H3,12,13)
• InChI Key： QPIUJEMWIXUNAH-UHFFFAOYSA-N
• SMILES： S(C(=N)N)C1C=C(C)N=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 217.06736854g/mol
• Monoisotopic Mass: 217.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 88.1Ų